3-oxo-2-phenylbutanal O-(2-chloro-6-fluorobenzyl)oxime

• IUPAC Name: (4E)-4-[(2-chloro-6-fluorophenyl)methoxyimino]-3-phenylbutan-2-one
• InChI: InChI=1S/C17H15ClFNO2/c1-12(21)14(13-6-3-2-4-7-13)10-20-22-11-15-16(18)8-5-9-17(15)19/h2-10,14H,11H2,1H3/b20-10+
• InChI Key: GZQKERAHSXEPFK-KEBDBYFISA-N
• Canonical SMILES: CC(=O)C(C=NOCC1=C(C=CC=C1Cl)F)C2=CC=CC=C2
• Isomeric SMILES: CC(=O)C(/C=N/OCC1=C(C=CC=C1Cl)F)C2=CC=CC=C2
• Molecular Formula: C17H15ClFNO2
• Molecular Weight: 319.8 g/mol

Description

3-oxo-2-phenylbutanal O-(2-chloro-6-fluorobenzyl)oxime is a chemical compound with the molecular formula C17H15ClFNO2. It is also known by its CAS number 339116-26-6.

Scientific Research Applications

Analysis in Wine Aldehydes

A method for determining wine carbonyl compounds, including variants of aldehydes, uses derivatization with hydroxylamine, similar in structure to 3-oxo-2-phenylbutanal oximes. This method facilitates the analysis of certain aldehydes in wine samples, indicating potential applications in food chemistry and quality control (Culleré, Cacho, & Ferreira, 2004).

Structural Analysis

Studies on similar compounds involve detailed structural analysis using crystallography. This suggests potential applications of 3-oxo-2-phenylbutanal oximes in crystal structure analysis and molecular characterization (Avery, Jensen, Taylor, & Tiekink, 1999).

Role in Catalysis

Research on aryl-alcohol oxidase, which relates to similar compounds, demonstrates their potential role in catalytic processes, particularly in biochemical reactions involving lignin degradation and alcohol oxidation (Ferreira et al., 2015).

Antioxidant Properties

Oximes, closely related to the structure of 3-oxo-2-phenylbutanal oximes, have been investigated for their antioxidant properties. This indicates potential applications in the development of pharmaceutical or nutraceutical products (Puntel et al., 2008).

Chemical Reactions and Synthesis

Studies on the preparation and reactions of oxime compounds, including Beckmann rearrangement, highlight their role in organic synthesis. This suggests applications in the development of new chemical entities or intermediates for various industrial purposes (Jochims, Hehl, & Herzberger, 1990).

Role in Intermolecular Interactions

Research on the role of NOH intermolecular interactions in oxime derivatives, including crystal structure analysis, provides insights into their potential applications in material science and molecular engineering (Purushothaman & Thiruvenkatam, 2017).

Mechanism of Action

While the mechanism of action for this specific compound isn’t available, oximes in general are known for their ability to reactivate the enzyme acetylcholinesterase (AChE), which is inhibited by organophosphate poisoning. This makes them important in the treatment of certain types of poisonings.

Future Directions

The future directions for research and use of this compound would depend on its properties and potential applications. Given the general importance of oximes in medicinal chemistry, it’s possible that this compound could have interesting applications in this field.